Cas no 1261779-87-6 (Ethyl 3-(3'-chloro-5'-(trifluoromethyl)phenyl)propionate)

Ethyl 3-(3'-chloro-5'-(trifluoromethyl)phenyl)propionate structure
1261779-87-6 structure
Product Name:Ethyl 3-(3'-chloro-5'-(trifluoromethyl)phenyl)propionate
CAS No:1261779-87-6
MF:C12H12ClF3O2
MW:280.670693397522
CID:4966054
Update Time:2023-08-24

Ethyl 3-(3'-chloro-5'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(3'-chloro-5'-(trifluoromethyl)phenyl)propionate
    • Inchi: 1S/C12H12ClF3O2/c1-2-18-11(17)4-3-8-5-9(12(14,15)16)7-10(13)6-8/h5-7H,2-4H2,1H3
    • InChI Key: PKKXSIYDGWJLIX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C=C(C=1)CCC(=O)OCC

Computed Properties

  • Exact Mass: 280.0477918 g/mol
  • Monoisotopic Mass: 280.0477918 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3
  • Molecular Weight: 280.67

Ethyl 3-(3'-chloro-5'-(trifluoromethyl)phenyl)propionate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013032084-1g
Ethyl 3-(3'-chloro-5'-(trifluoromethyl)phenyl)propionate
1261779-87-6 97%
1g
1,490.00 USD 2021-06-22
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